Cas no 887102-04-7 (Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)-)

• Product Name: Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)-
• CAS No: 887102-04-7
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 5227953
• Update Time: 2025-06-13

Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)-

• Inchi： 1S/C11H14O2S/c1-9-2-4-10(5-3-9)11(13)8-14-7-6-12/h2-5,12H,6-8H2,1H3
• InChI Key： KIOFYTPMKGRYJF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1)CSCCO

Additional information on Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)-

Recent Advances in the Study of Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- (CAS: 887102-04-7)

The compound Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- (CAS: 887102-04-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thioether and hydroxyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)-. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Pharmacological studies have revealed that Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- exhibits notable anti-inflammatory and antioxidant properties. In vitro assays demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its antioxidant activity was found to be comparable to established compounds like ascorbic acid, highlighting its potential as a therapeutic agent for oxidative stress-related disorders.

Mechanistic studies have further elucidated the molecular pathways through which Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- exerts its effects. It has been shown to modulate the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. Moreover, its interaction with reactive oxygen species (ROS) scavenging enzymes has been investigated, providing a deeper understanding of its antioxidant mechanisms. These findings underscore the compound's multifaceted biological activities and its potential as a lead molecule for drug development.

In conclusion, recent research on Ethanone, 2-[(2-hydroxyethyl)thio]-1-(4-methylphenyl)- (CAS: 887102-04-7) has significantly advanced our understanding of its chemical and biological properties. Its anti-inflammatory and antioxidant activities, coupled with its well-characterized synthesis and mechanisms of action, make it a promising candidate for further development. Future studies should focus on in vivo efficacy and safety evaluations to translate these findings into clinical applications.